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For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed guide for the preparation of BG11 medium, a widely used

growth medium for cyanobacteria and other algae. The focus is on the accurate calculation of

final concentrations from stock solutions, a critical step for experimental reproducibility and the

successful cultivation of phototrophic microorganisms.

Introduction to BG11 Medium
BG11 medium is a defined, freshwater medium developed by Stanier et al. (1979) and is a

foundational tool for the cultivation of a broad range of cyanobacteria.[1][2] Its composition

provides the essential macro- and micronutrients required for the photoautotrophic growth of

these organisms. Accurate preparation of BG11 is crucial, as even minor variations in nutrient

concentrations can impact growth rates, metabolic activity, and experimental outcomes.

This application note outlines the standard composition of BG11 medium, provides a detailed

protocol for the preparation of stock solutions and the final medium, and offers a step-by-step

guide to calculating the final concentrations of each component.
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Composition of BG11 Medium
The final composition of standard 1X BG11 medium is summarized in the table below. It is

typically prepared by diluting concentrated stock solutions to their final working concentration.

Table 1: Final Concentrations of Components in 1X BG11 Medium
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Component Final Concentration (g/L)
Final Concentration
(Molar)

Macronutrients

Sodium Nitrate (NaNO₃) 1.5 1.76 x 10⁻² M

Dipotassium Phosphate

(K₂HPO₄)
0.04 2.30 x 10⁻⁴ M

Magnesium Sulfate

(MgSO₄·7H₂O)
0.075 3.04 x 10⁻⁴ M

Calcium Chloride

(CaCl₂·2H₂O)
0.036 2.45 x 10⁻⁴ M

Sodium Carbonate (Na₂CO₃) 0.02 1.89 x 10⁻⁴ M

Chelating Agents

Citric Acid (C₆H₈O₇) 0.006 3.12 x 10⁻⁵ M

Ferric Ammonium Citrate 0.006 ~3 x 10⁻⁵ M

Disodium EDTA

(Na₂EDTA·2H₂O)
0.001 2.69 x 10⁻⁶ M

Trace Metals (from Trace

Metal Mix)

Boric Acid (H₃BO₃) 0.00286 4.63 x 10⁻⁵ M

Manganese Chloride

(MnCl₂·4H₂O)
0.00181 9.15 x 10⁻⁶ M

Zinc Sulfate (ZnSO₄·7H₂O) 0.000222 7.72 x 10⁻⁷ M

Sodium Molybdate

(Na₂MoO₄·2H₂O)
0.00039 1.61 x 10⁻⁶ M

Copper Sulfate (CuSO₄·5H₂O) 0.000079 3.16 x 10⁻⁷ M

Cobalt Nitrate

(Co(NO₃)₂·6H₂O)
0.0000494 1.70 x 10⁻⁷ M
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Note: Molar concentrations are calculated based on the anhydrous molecular weight of the

components where applicable.

Experimental Protocols
The preparation of BG11 medium involves two main stages: the preparation of concentrated

stock solutions and the subsequent dilution of these stocks to create the final 1X working

medium.

Preparing concentrated stock solutions saves time and reduces the potential for weighing

errors. The following table provides a standard protocol for preparing common stock solutions

for BG11 medium. It is recommended to store stock solutions in a refrigerator.[3]

Table 2: Preparation of BG11 Stock Solutions
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Stock Solution
Name

Component
Amount to
Dissolve per 1 L of
Distilled Water

Stock
Concentration

Macronutrient Stock

(100X)

Sodium Nitrate

(NaNO₃)
150 g 100X

Dipotassium

Phosphate (K₂HPO₄)
4 g 100X

Magnesium Sulfate

(MgSO₄·7H₂O)
7.5 g 100X

Calcium Chloride

(CaCl₂·2H₂O)
3.6 g 100X

Sodium Carbonate

(Na₂CO₃)
2 g 100X

Chelating Agent Stock

(1000X)
Citric Acid (C₆H₈O₇) 6 g 1000X

Ferric Ammonium

Citrate
6 g 1000X

Disodium EDTA

(Na₂EDTA·2H₂O)
1 g 1000X

Trace Metal Mix

(1000X)
Boric Acid (H₃BO₃) 2.86 g 1000X

Manganese Chloride

(MnCl₂·4H₂O)
1.81 g 1000X

Zinc Sulfate

(ZnSO₄·7H₂O)
0.222 g 1000X

Sodium Molybdate

(Na₂MoO₄·2H₂O)
0.39 g 1000X

Copper Sulfate

(CuSO₄·5H₂O)
0.079 g 1000X
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Cobalt Nitrate

(Co(NO₃)₂·6H₂O)
0.0494 g 1000X

Protocol:

For each stock solution, weigh the indicated amount of each component.

Dissolve the components in approximately 800 mL of distilled water in a 1 L volumetric flask.

Once fully dissolved, bring the final volume to 1 L with distilled water.

Sterilize by autoclaving at 121°C for 15 minutes or by filter sterilization (0.22 µm filter).

Store at 4°C.

Protocol:

Begin with approximately 900 mL of distilled water in a 1 L volumetric flask or beaker.

While stirring, add the required volume of each stock solution as calculated in the following

section.

Add the stock solutions in the order they are listed in Table 1 to prevent precipitation.

Bring the final volume to 1 L with distilled water.

Adjust the pH to 7.1-7.4 using 1M HCl or 1M NaOH if necessary.[3][4]

Sterilize the final medium by autoclaving at 121°C for 15 minutes.

Calculating Final Concentrations
The fundamental principle for calculating the volume of a stock solution needed to achieve a

desired final concentration is the dilution equation:

C₁V₁ = C₂V₂

Where:
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C₁ = Concentration of the stock solution

V₁ = Volume of the stock solution to be added (the unknown)

C₂ = Desired final concentration in the medium

V₂ = Final volume of the medium

To find the volume of the stock solution to add (V₁), the equation is rearranged:

V₁ = (C₂V₂) / C₁

Let's calculate the volume of the 100X Sodium Nitrate stock solution needed to prepare 1 L of

1X BG11 medium.

C₁ (Stock Concentration) = 150 g/L (from Table 2)

C₂ (Final Concentration) = 1.5 g/L (from Table 1)

V₂ (Final Volume) = 1 L

V₁ = (1.5 g/L * 1 L) / 150 g/L = 0.01 L = 10 mL

Therefore, you would add 10 mL of the 100X Sodium Nitrate stock solution to your final

medium.

The same calculation can be applied to all stock solutions.

Table 3: Volume of Stock Solutions for 1 L of 1X BG11 Medium
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Stock Solution
Name

Stock
Concentration
(C₁)

Final
Concentration
(C₂)

Final Volume
(V₂)

Volume to Add
(V₁)

Macronutrient

Stock
100X 1X 1 L 10 mL

Chelating Agent

Stock
1000X 1X 1 L 1 mL

Trace Metal Mix 1000X 1X 1 L 1 mL

Visualizing the Workflow
The following diagrams illustrate the logical flow of preparing BG11 medium and the signaling

pathway for nutrient uptake, which this medium supports.

Stock Solution Preparation

Final Medium Preparation

Weigh Chemicals Dissolve in dH₂O Adjust to Final Volume Sterilize Stock

Add Calculated Stock Volumes

Use Stocks

Start with ~900mL dH₂O Adjust Final Volume to 1L Adjust pH Autoclave Final Medium

Click to download full resolution via product page

Caption: Workflow for the preparation of BG11 medium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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